1-methyl-4-[1-(2-naphthylsulfonyl)prolyl]piperazine

• IUPAC Name: (4-methylpiperazin-1-yl)-(1-naphthalen-2-ylsulfonylpyrrolidin-2-yl)methanone
• InChI: InChI=1S/C20H25N3O3S/c1-21-11-13-22(14-12-21)20(24)19-7-4-10-23(19)27(25,26)18-9-8-16-5-2-3-6-17(16)15-18/h2-3,5-6,8-9,15,19H,4,7,10-14H2,1H3
• InChI Key: MSGWSMVSGHZHNR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCCN2S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

1-methyl-4-[1-(2-naphthylsulfonyl)prolyl]piperazine, also known as NPS-2143, is a selective calcium-sensing receptor (CaSR) antagonist. It was first synthesized in 2004 by Japanese researchers and has since been extensively studied for its potential use in treating various diseases.

Mechanism of Action

The CaSR is a G protein-coupled receptor that is expressed in various tissues, including the parathyroid gland, kidneys, and bones. It plays a crucial role in regulating calcium and phosphate homeostasis. 1-methyl-4-[1-(2-naphthylsulfonyl)prolyl]piperazine works by selectively blocking the CaSR, which leads to increased calcium and phosphate levels in the blood. This, in turn, leads to various physiological effects, including increased bone formation, decreased bone resorption, and reduced blood pressure.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In osteoporosis, this compound has been shown to increase bone formation by activating osteoblasts and inhibiting osteoclasts. In hypertension, this compound has been shown to reduce blood pressure by decreasing the activity of the renin-angiotensin-aldosterone system and increasing the excretion of sodium and water. In cancer, this compound has been shown to inhibit the growth and metastasis of cancer cells by blocking the CaSR.

Advantages and Limitations for Lab Experiments

1-methyl-4-[1-(2-naphthylsulfonyl)prolyl]piperazine has several advantages for lab experiments. It is a selective CaSR antagonist, which means it can be used to study the specific effects of CaSR inhibition. It has also been extensively studied and has a well-established synthesis method. However, this compound also has some limitations. It is a relatively complex molecule, which makes it difficult to synthesize and purify. It also has limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on 1-methyl-4-[1-(2-naphthylsulfonyl)prolyl]piperazine. One potential area of study is its use in treating other diseases, such as diabetes and chronic kidney disease. Another area of study is its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.

Synthesis Methods

The synthesis of 1-methyl-4-[1-(2-naphthylsulfonyl)prolyl]piperazine involves several steps, starting with the reaction of 2-naphthylsulfonyl chloride with proline to form 1-(2-naphthylsulfonyl)proline. This compound is then reacted with 1-methylpiperazine to yield this compound. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

1-methyl-4-[1-(2-naphthylsulfonyl)prolyl]piperazine has been studied for its potential use in treating various diseases, including osteoporosis, hypertension, and cancer. In osteoporosis, this compound has been shown to increase bone formation and decrease bone resorption, leading to an overall increase in bone density. In hypertension, this compound has been shown to reduce blood pressure by blocking the CaSR in the kidneys, which regulates calcium and sodium excretion. In cancer, this compound has been shown to inhibit the growth and metastasis of cancer cells by blocking the CaSR.